1-phenyl-1,5,6,7-tetrahydrocyclopenta[e][1,3,4]thiadiazine-3-thiol

• IUPAC Name: 1-phenyl-2,5,6,7-tetrahydrocyclopenta[e][1,3,4]thiadiazine-3-thione
• InChI: InChI=1S/C12H12N2S2/c15-12-13-14(9-5-2-1-3-6-9)10-7-4-8-11(10)16-12/h1-3,5-6H,4,7-8H2,(H,13,15)
• InChI Key: CNMTXSQWTUWTJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=S)NN2C3=CC=CC=C3
• Molecular Formula: C12H12N2S2
• Molecular Weight: 248.4 g/mol

Description

1-Phenyl-1,5,6,7-tetrahydrocyclopenta[e][1,3,4]thiadiazine-3-thiol, also known as CPET, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. CPET is a member of the thiadiazine family, which is known for its diverse biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Antitumor Activity

The synthesis and evaluation of new fused 1,2,4-triazole derivatives carrying thiadiazine moieties have shown promising antitumor activities. These compounds exhibited moderate to excellent growth inhibition against a panel of sixty cancer cell lines, including leukemia, non-small cell lung cancer, melanoma, ovarian cancer, prostate, and breast cancer. The antiproliferative activity of these derivatives suggests their potential as anticancer agents (Bhat et al., 2009).

Antimicrobial Activity

Another area of application for thiadiazine derivatives is in the development of antimicrobial agents. Various studies have synthesized and evaluated the antimicrobial activities of these compounds, including their antibacterial and antifungal effects. For instance, novel fused heterocyclic 1,2,4-triazolo[3,4-b][1,3,4] thiadiazine derivatives were synthesized and exhibited promising antimicrobial activity. This highlights the potential of these compounds in addressing resistant microbial infections (Sahu et al., 2014).

Antioxidant and Anti-inflammatory Activities

The exploration of thiadiazine derivatives also extends to their antioxidant and anti-inflammatory properties. A study on novel 3,6-Disubstituted 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines has demonstrated significant analgesic and consistent anti-inflammatory activity without inducing gastric lesions, alongside minimal lipid peroxidation. These findings suggest the therapeutic potential of thiadiazine derivatives in managing pain and inflammation (Tozkoparan et al., 2009).

Anticancer Agents

Further research into thiadiazole and 1,3,4-thiadiazole derivatives has uncovered their potent anticancer activities. These compounds were synthesized and evaluated for their in vitro anticancer activity against Hepatocellular carcinoma cell lines, with some showing significant efficacy. The structural activity relationships derived from these studies could guide the development of new anticancer pharmacophores (Gomha et al., 2017).